Cas no 62370-48-3 (Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]-)

• Product Name: Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]-
• CAS No: 62370-48-3
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 447585
• PubChem ID: 136271032
• Update Time: 2025-04-19

Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

• Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]-
• 3-(anilinomethylidene)spiro[5.5]undecane-2,4-dione
• DTXSID30487380
• 62370-48-3

• Inchi： 1S/C18H21NO2/c20-16-11-18(9-5-2-6-10-18)12-17(21)15(16)13-19-14-7-3-1-4-8-14/h1,3-4,7-8,13,20H,2,5-6,9-12H2/b19-13+
• InChI Key： SLUACSVXIBVTJX-CPNJWEJPSA-N
• SMILES： OC1=C(/C=N/C2C=CC=CC=2)C(CC2(C1)CCCCC2)=O

Computed Properties

• Exact Mass: 283.15733
• Monoisotopic Mass: 283.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 46.17